Cas no 1226458-64-5 (2-{8-fluoro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-phenylacetamide)

• Product Name: 2-{8-fluoro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-phenylacetamide
• CAS No: 1226458-64-5
• MF: C₂₀H₁₈FN₃O₂
• MW: 351.374228000641
• CID: 5435240
• Update Time: 2025-10-15

2-{8-fluoro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(8-fluoro-10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)-N-phenylacetamide
• 2-{8-fluoro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-phenylacetamide

• Inchi： 1S/C20H18FN3O2/c21-13-6-7-17-15(10-13)20(26)16-11-24(9-8-18(16)23-17)12-19(25)22-14-4-2-1-3-5-14/h1-7,10H,8-9,11-12H2,(H,22,25)(H,23,26)
• InChI Key： SCXGOHVKKSSZEB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CN1CCC2=C(C1)C(=O)C1=CC(F)=CC=C1N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 2-{8-fluoro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-phenylacetamide

Research Brief on 2-{8-fluoro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-phenylacetamide (CAS: 1226458-64-5)

The compound 2-{8-fluoro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-phenylacetamide (CAS: 1226458-64-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential mechanisms of action.

Recent studies have focused on the synthesis and optimization of 2-{8-fluoro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-phenylacetamide, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has been utilized to predict its binding affinity and interaction with potential biological targets.

Pharmacological evaluations have revealed that this compound exhibits promising activity against a range of biological targets, including kinases and other enzymes involved in disease pathways. In vitro studies have demonstrated its efficacy in inhibiting specific protein-protein interactions, which are often implicated in cancer and inflammatory diseases. Furthermore, preliminary in vivo studies have shown favorable pharmacokinetic profiles, suggesting potential for further development as a therapeutic agent.

One of the key findings from recent research is the compound's ability to modulate signaling pathways that are critical for cell proliferation and survival. For instance, it has been shown to inhibit the activity of certain kinases that are overexpressed in various cancers. This inhibition leads to a reduction in tumor growth and metastasis in preclinical models, highlighting its potential as an anticancer agent.

Despite these promising results, challenges remain in the development of 2-{8-fluoro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-phenylacetamide as a therapeutic. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and formulation studies. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes.

In conclusion, 2-{8-fluoro-10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-phenylacetamide represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future studies should focus on optimizing its pharmacological properties and evaluating its safety and efficacy in clinical settings.